Cas no 1542718-81-9 (4-bromo-1-(3-fluoropropyl)-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(3-fluoropropyl)-1H-pyrazol-3-amine
• CAS No: 1542718-81-9
• MF: C₆H₉BrFN₃
• MW: 222.058163404465
• CID: 6329624
• PubChem ID: 81106235
• Update Time: 2025-05-17

4-bromo-1-(3-fluoropropyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(3-fluoropropyl)-1H-pyrazol-3-amine
• AKOS019675710
• 1542718-81-9
• EN300-783581

• Inchi： 1S/C6H9BrFN3/c7-5-4-11(3-1-2-8)10-6(5)9/h4H,1-3H2,(H2,9,10)
• InChI Key： GCYSEAPACCIWHU-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CCCF

Computed Properties

• Exact Mass: 220.99639g/mol
• Monoisotopic Mass: 220.99639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-bromo-1-(3-fluoropropyl)-1H-pyrazol-3-amine

Chemical Profile of 4-bromo-1-(3-fluoropropyl)-1H-pyrazol-3-amine (CAS No. 1542718-81-9)

4-bromo-1-(3-fluoropropyl)-1H-pyrazol-3-amine is a heterocyclic organic compound with significant potential in pharmaceutical and agrochemical research. Its molecular structure, featuring a brominated pyrazole core substituted with a fluoropropyl group, makes it a versatile scaffold for drug discovery. This compound has garnered attention due to its unique chemical properties and its suitability for further derivatization, enabling the development of novel bioactive molecules.

The compound’s chemical formula can be represented as C₉H₁₁BrF₂N₃, reflecting its composition of carbon, hydrogen, bromine, fluorine, and nitrogen atoms. The presence of both bromine and fluorine substituents enhances its reactivity, making it an attractive intermediate for synthetic chemists. The pyrazole ring is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules targeting various biological pathways.

In recent years, 4-bromo-1-(3-fluoropropyl)-1H-pyrazol-3-amine has been explored in the context of developing small-molecule inhibitors for therapeutic applications. Pyrazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in this compound suggests potential interactions with enzymes and receptors involved in disease mechanisms.

One of the most compelling aspects of this compound is its utility in medicinal chemistry due to its structural flexibility. The bromine atom at the 4-position allows for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse substituents. Similarly, the fluoropropyl group can influence electronic properties and metabolic stability, making it a valuable component in drug design.

Recent studies have highlighted the role of fluorinated pyrazole derivatives in modulating biological processes. For instance, fluorine atoms are frequently incorporated into drugs to enhance binding affinity and reduce metabolic degradation. The combination of bromine and fluorine in 4-bromo-1-(3-fluoropropyl)-1H-pyrazol-3-amine may contribute to improved pharmacokinetic properties, such as increased bioavailability or prolonged half-life.

The compound’s potential applications extend beyond pharmaceuticals into agrochemical research. Pyrazole-based compounds have shown efficacy as herbicides and fungicides due to their ability to interfere with essential plant enzymes. The structural features of 4-bromo-1-(3-fluoropropyl)-1H-pyrazol-3-amine may make it a precursor for developing novel agrochemicals with enhanced environmental compatibility.

Synthetic methodologies for preparing 4-bromo-1-(3-fluoropropyl)-1H-pyrazol-3-amine typically involve multi-step reactions starting from commercially available precursors. Key steps often include halogenation of the pyrazole ring followed by nucleophilic substitution with fluoropropyl reagents. Advances in synthetic chemistry have enabled more efficient and scalable production processes, facilitating access to this compound for research purposes.

In conclusion, 4-bromo-1-(3-fluoropropyl)-1H-pyrazol-3-amine (CAS No. 1542718-81-9) represents a promising scaffold for drug discovery and material science applications. Its unique structural features and reactivity make it a valuable building block for developing next-generation bioactive molecules. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this will remain at the forefront of innovation in the chemical and pharmaceutical industries.